1-Acetyl-3-methylpiperidine
Overview
Description
1-Acetyl-3-methylpiperidine is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Electrochemical Fluorination in Organic Chemistry
1-Acetyl-3-methylpiperidine and similar compounds have been studied in the context of electrochemical fluorination, a process significant in organic chemistry. For instance, the electrochemical fluorination of methylpiperidines has been examined, leading to the formation of various fluorinated compounds. This process is notable for the cleavage of the C–N bond and the synthesis of fluorinated derivatives, which are useful in various chemical applications (Abe, Pandey, & Baba, 2000).
Stereochemistry and NMR Spectroscopy
The study of N-Acetyl derivatives of compounds like this compound has contributed to the understanding of stereochemistry, particularly in terms of NMR (Nuclear Magnetic Resonance) spectroscopy. Investigations into N-acetylation and its effects on molecular structure and behavior in solution have provided insights into the conformational aspects of these compounds (Patel, Blunden, & Crabb, 1991).
Acetylcholinesterase Inhibition
This compound derivatives have been studied for their role in inhibiting acetylcholinesterase, an enzyme involved in neurological functions. This research is particularly relevant to the treatment of conditions like Alzheimer's disease. The kinetics of inhibition by these compounds provides valuable information for developing potential therapeutic agents (Nochi, Asakawa, & Sato, 1995).
Ruthenium-Catalyzed Intramolecular Oxidative Amination
In the field of synthetic chemistry, this compound and related compounds have been used in ruthenium-catalyzed intramolecular oxidative amination. This process facilitates the rapid synthesis of cyclic imines and indoles, which are important in various chemical syntheses (Kondo, Okada, & Mitsudo, 2002).
Thermochemistry and Molecular Stability
Research into the thermochemistry of methylpiperidines, including this compound, has provided insights into the stability and conformational behavior of these compounds. Such studies are crucial for understanding the energetic aspects of these molecules and their derivatives (Ribeiro da Silva, Cabral, Gomes, & Gomes, 2006).
Positron Emission Tomography (PET) in Neurology
Compounds derived from this compound have been used in PETscans for studying brain functions, particularly in the measurement of acetylcholinesterase activity. This is significant in the diagnosis and understanding of neurological disorders, including Alzheimer's disease. Techniques like shape analysis of PET data using these compounds offer non-invasive methods for clinical diagnosis and research in neurology (Tanaka et al., 2001).
Structure-Activity Relationships in Cholinergic Systems
The investigation of compounds structurally related to this compound has contributed to understanding the structure-activity relationships in cholinergic systems. This research is fundamental in the development of drugs that can interact with acetylcholine receptors, impacting areas like neuropharmacology and the treatment of related disorders (Lambrecht, 1976).
Mechanism of Action
Target of Action
The primary target of 1-Acetyl-3-methylpiperidine is Peptidyl-prolyl cis-trans isomerase A . This enzyme plays a crucial role in protein folding, which is essential for the proper functioning of cells .
Mode of Action
This compound interacts with its target by acting as a piperidine ligand . This interaction can influence the enzymatic activity and the three-dimensional structure of non-peptide ligand-cyclophilin complexes .
Biochemical Pathways
It is known that piperidine derivatives, to which this compound belongs, can influence a wide range of biological activities .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability and its overall effect on the body .
Result of Action
It is known that piperidine derivatives can have a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .
Action Environment
It is known that environmental factors can significantly influence the action of many drugs .
Biochemical Analysis
Biochemical Properties
Enzymatic Activity and Interactions: This compound interacts with various biomolecules, including enzymes and proteins. Specifically, it acts as a ligand for peptidyl-prolyl cis-trans isomerase A (cyclophilin A) . Investigating its three-dimensional structure and enzymatic activity in non-peptide ligand-cyclophilin complexes provides valuable insights .
Cellular Effects
Impact on Cell Function:Properties
IUPAC Name |
1-(3-methylpiperidin-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-7-4-3-5-9(6-7)8(2)10/h7H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKFPNHDGLSYZRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00871090 |
Source
|
| Record name | Ethanone, 1-(3-methyl-1-piperidinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00871090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4593-16-2 |
Source
|
| Record name | 1-(3-Methyl-1-piperidinyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4593-16-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanone, 1-(3-methyl-1-piperidinyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004593162 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanone, 1-(3-methyl-1-piperidinyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanone, 1-(3-methyl-1-piperidinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00871090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-acetyl-3-methylpiperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.713 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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